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Cat. No.: B1334961 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Tetrabutylammonium thiocyanate (TBASCN) is a quaternary ammonium salt with the

chemical formula [(CH₃CH₂CH₂CH₂)₄N]SCN. It is a versatile and widely utilized reagent in

various fields of chemistry, particularly in organic synthesis and electrochemistry. Its utility

stems from its role as a phase-transfer catalyst, a source of the thiocyanate anion, and as a

supporting electrolyte. This guide provides a comprehensive overview of the physicochemical

properties, safety and handling, and key applications of Tetrabutylammonium thiocyanate,

complete with detailed experimental protocols.

Physicochemical Properties
Tetrabutylammonium thiocyanate is a white to off-white or light yellow crystalline solid at

room temperature.[1][2] It is a stable compound under normal storage conditions.[3] Key

physicochemical properties are summarized in the table below.
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Property Value Reference(s)

CAS Number 3674-54-2 [4]

Molecular Formula C₁₇H₃₆N₂S [2]

Molecular Weight 300.55 g/mol [5]

Appearance
White to off-white or light

yellow crystalline solid
[1][2]

Melting Point 120-123 °C [3][5][6]

Boiling Point Not available [1]

Density Not available [1]

Solubility
Soluble in methanol, ethanol,

ether, and acetonitrile.
[3][7]

Flash Point Not applicable [5]

Spectroscopic Data
Infrared (IR) Spectroscopy
The infrared spectrum of Tetrabutylammonium thiocyanate exhibits characteristic absorption

bands corresponding to its functional groups. The most prominent peak is the strong, sharp

absorption band around 2050-2076 cm⁻¹, which is characteristic of the C≡N stretching vibration

of the thiocyanate anion (-SCN).[8] The C-S stretching vibration typically appears in the region

of 755 cm⁻¹.[9] The spectrum also displays multiple bands in the C-H stretching region

(approximately 2800-3000 cm⁻¹) and C-H bending region (around 1470 cm⁻¹), which are

characteristic of the butyl groups of the tetrabutylammonium cation.

Nuclear Magnetic Resonance (NMR) Spectroscopy
The ¹H NMR spectrum of Tetrabutylammonium thiocyanate in a suitable deuterated solvent

(e.g., CDCl₃) shows signals corresponding to the protons of the four butyl chains of the

tetrabutylammonium cation. The signals typically appear as a triplet at approximately 0.9-1.0

ppm (CH₃), a multiplet around 1.3-1.5 ppm (CH₂), another multiplet around 1.6-1.8 ppm (CH₂),
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and a triplet near 3.2-3.4 ppm (N-CH₂). The relative integration of these peaks will correspond

to the number of protons in each environment.

Safety and Handling
Tetrabutylammonium thiocyanate is harmful if swallowed, in contact with skin, or if inhaled.

[4] It is advisable to handle this compound in a well-ventilated area, preferably a fume hood,

and to wear appropriate personal protective equipment (PPE), including gloves, safety glasses,

and a lab coat.[5] Contact with acids liberates very toxic gas.[3]

Hazard Statements:

H302: Harmful if swallowed[4]

H312: Harmful in contact with skin[4]

H332: Harmful if inhaled[4]

Precautionary Statements:

P261: Avoid breathing dust/fume/gas/mist/vapors/spray.[4]

P280: Wear protective gloves/protective clothing/eye protection/face protection.[5]

P301 + P312: IF SWALLOWED: Call a POISON CENTER or doctor/physician if you feel

unwell.

P302 + P352: IF ON SKIN: Wash with plenty of soap and water.

For detailed safety information, always refer to the Safety Data Sheet (SDS) provided by the

supplier.

Applications and Experimental Protocols
Tetrabutylammonium thiocyanate serves as a valuable reagent in several chemical

applications.

Phase-Transfer Catalysis in Organic Synthesis
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As a phase-transfer catalyst, Tetrabutylammonium thiocyanate facilitates the reaction

between reactants that are in different, immiscible phases (e.g., an aqueous phase and an

organic phase).[2] The tetrabutylammonium cation is lipophilic and can transport the

thiocyanate anion from the aqueous phase into the organic phase, where it can react with an

organic substrate.

This protocol describes a general procedure for the synthesis of alkyl thiocyanates from alkyl

halides using Tetrabutylammonium thiocyanate as a phase-transfer catalyst.[10][11]

Reaction Setup

Reaction Work-up Purification

Alkyl Halide (1 eq)
in Organic Solvent

Combine and stir vigorously
at specified temperature

TBASCN (0.1 eq)
in Water

Separate Layers Wash Organic Layer Dry Organic Layer Evaporate Solvent Column Chromatography
or Distillation Pure Alkyl Thiocyanate

Preparation

Mixing Analyte Addition Electrochemical Analysis

Dry TBASCN under vacuum

Dissolve dried TBASCN
in dried solvent

(e.g., 0.1 M)

Dry and deoxygenate
organic solvent

Add electroactive species
to the electrolyte solution Perform Cyclic Voltammetry Electrochemical Data
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Complex Formation

Measurement

Quantification

Fe³⁺ (analyte)

[Fe(SCN)(H₂O)₅]²⁺
(red complex)

SCN⁻ (from TBASCN)

Measure Absorbance
at λ_max

Calibration Curve
(Absorbance vs. [Fe³⁺])

Determine [Fe³⁺]
in unknown sample

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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